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Compound of Interest

Compound Name: 3-Cyclohexene-1-carbothioamide

CAS No.: 64011-70-7

Cat. No.: B13575202

Get Quote

Executive Summary
3-Cyclohexene-1-carbothioamide is a specialized organosulfur intermediate, primarily utilized

as a building block in the synthesis of thiazole-containing pharmaceuticals and as a

diene/dienophile in Diels-Alder cycloadditions. Structurally, it is the thio-analogue of 3-

cyclohexene-1-carboxamide (CAS 4771-81-7).

The substitution of the carbonyl oxygen with sulfur imparts unique physicochemical properties:

increased lipophilicity, distinct hydrogen-bonding capabilities, and specific stability challenges

regarding oxidation and hydrolysis. This guide provides a comprehensive analysis of its

solubility profile and stability mechanisms to ensure data integrity during experimental handling.

Physicochemical Profile
Understanding the structural basis of this compound is prerequisite to predicting its behavior in

solution.
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Property Description Mechanistic Insight

Chemical Structure

Cyclohexene ring fused to a

carbothioamide group (-

CSNH₂).

The alkene moiety at C3-C4

introduces ring puckering and

potential for oxidation/addition;

the thioamide is the primary

reactive center.

Molecular Weight ~141.23 g/mol

Heavier than its amide

analogue (125.17 g/mol ) due

to the S-substitution.

LogP (Predicted) ~1.2 – 1.6

More lipophilic than the amide

(LogP ~0.6). The larger van

der Waals radius of sulfur

reduces water solubility.

H-Bonding Donor: 2 (NH₂), Acceptor: 1 (S)

Sulfur is a weaker H-bond

acceptor than oxygen, leading

to lower aqueous solubility but

higher solubility in soft organic

solvents.

pKa (Predicted) ~12–13 (Thioamide NH)

More acidic than the

corresponding amide (pKa

~15-17), allowing

deprotonation in strong

alkaline media.

Solubility Analysis
The solubility of 3-Cyclohexene-1-carbothioamide is governed by the "like dissolves like"

principle, heavily influenced by the lipophilic sulfur atom.

Solvent Compatibility Matrix
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Solvent Class Solubility Rating Specific Solvents Operational Notes

Chlorinated Excellent
Dichloromethane

(DCM), Chloroform

Preferred for

extraction and

synthesis (e.g.,

Lawesson’s reagent

reactions).

Polar Aprotic Good
DMSO, DMF,

Acetonitrile

Ideal for biological

assays or nucleophilic

substitution reactions.

Polar Protic Moderate Ethanol, Methanol

Solubility decreases

with water content.

Heating may be

required for

saturation.

Aqueous Poor Water, PBS (pH 7.4)

< 1 mg/mL (est).

Requires co-solvents

(DMSO) or surfactants

for bio-assays.

Non-Polar Low Hexane, Heptane

generally insoluble;

useful as an anti-

solvent for

crystallization.

pH-Dependent Solubility & Tautomerism
Unlike amides, thioamides exhibit significant tautomeric equilibrium between the thione (C=S)

and iminothiol (C-SH) forms, particularly in basic conditions.

Acidic pH (pH < 4): Stable. Protonation occurs at the sulfur (weakly), increasing solubility

slightly but risking hydrolysis over time.

Neutral pH (pH 6-8): Predominantly in the thione form. Lowest solubility.
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Basic pH (pH > 10): Deprotonation of the -NH₂ group leads to the thioimidate anion,

significantly increasing solubility but triggering rapid hydrolysis to the carboxylate.

Stability Assessment
The stability of 3-Cyclohexene-1-carbothioamide is compromised by two main pathways:

Oxidative Desulfurization and Hydrolysis.

Degradation Pathways (Mechanistic View)
The following Graphviz diagram details the critical degradation pathways that researchers must

control for.
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Figure 1: Primary degradation pathways including oxidative desulfurization to the amide and

hydrolytic cleavage to the carboxylic acid.

Stability Under Stress Conditions
Oxidative Stability (Critical):

Risk: High. The C=S bond is highly susceptible to conversion to C=O (amide) in the

presence of peroxides, singlet oxygen, or even prolonged exposure to air in solution.

Mechanism: Formation of a Thioamide-S-oxide intermediate, which rapidly rearranges to

the amide.
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Mitigation: Store under inert atmosphere (Argon/Nitrogen). Avoid ether solvents containing

peroxides (e.g., uninhibited THF).

Hydrolytic Stability:

Acid: Relatively stable. Thioamides are generally more resistant to acid hydrolysis than

amides due to the lower basicity of the nitrogen lone pair (delocalized into the C=S bond).

Base: Unstable. Hydroxide ions attack the thione carbon, leading to the formation of the

carboxylate and release of HS⁻/H₂S.

Thermal Stability:

Solid State: Generally stable up to melting point.

Solution: Avoid prolonged heating (>80°C) in nucleophilic solvents. The cyclohexene ring

is stable, but the thioamide group may undergo elimination or rearrangement.

Experimental Protocols
Standardized Solubility Determination Workflow
This protocol ensures reproducible solubility data, accounting for the compound's potential

instability in solution.
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Figure 2: Step-wise workflow for solubility determination with integrated stability check.

Forced Degradation Study (Stress Testing)
To validate analytical methods (HPLC/LC-MS), induce degradation to identify retention times of

impurities.

Acid Stress: Dissolve in 0.1 N HCl/MeOH (1:1). Heat at 60°C for 4 hours. Expectation:

Minimal degradation.
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Base Stress: Dissolve in 0.1 N NaOH/MeOH (1:1). Stir at RT for 1 hour. Expectation:

Hydrolysis to 3-cyclohexene-1-carboxylic acid.

Oxidative Stress: Add 3% H₂O₂ to solution. Stir at RT for 30 min. Expectation: Conversion to

3-cyclohexene-1-carboxamide.

Handling and Storage Recommendations
Storage: -20°C is optimal. 2-8°C is acceptable for short term.

Atmosphere: Store under Argon or Nitrogen. The compound is air-sensitive over long

periods.

Container: Amber glass vials to prevent potential photochemical activation (thioamides have

red-shifted UV absorption compared to amides).

Safety: Thioamides can release H₂S (toxic gas) upon contact with strong acids or reducing

agents. Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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